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Compound of Interest

Compound Name: Dimethyl lithospermate B

Cat. No.: B10817742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,

mechanism of action, and experimental data related to Dimethyl lithospermate B (dmLSB), a

selective agonist of voltage-gated sodium channels. The information is intended to support

further research and drug development efforts centered on this compound.

Core Compound Data
Dimethyl lithospermate B is the dimethyl ester form of lithospermic acid B. Its fundamental

chemical and physical properties are summarized below.

Property Value Citation(s)

Molecular Weight 746.67 g/mol [1][2][3][4][5]

Chemical Formula C₃₈H₃₄O₁₆ [1][2][3][4][5]

CAS Number 875313-64-7 [1][2][3]

Synonyms
dmLSB, Lithospermic acid B

dimethyl ester
[1][2][5]

Structure Type Tannin [2]

Solubility
Methanol, Ethyl Acetate,

Water, 10 mM in DMSO
[1][2][3]
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Mechanism of Action: Sodium Channel Modulation
Dimethyl lithospermate B is a selective agonist for voltage-gated sodium channels (Na+

channels). Its primary mechanism of action involves the modulation of the channel's gating

kinetics. Specifically, dmLSB slows the inactivation of the sodium current (INa), which results in

an increased inward current during the initial phases of the action potential.[5] This effect leads

to a prolongation of the action potential duration (APD).[6][7] Unlike some other Na+ channel

agonists, the prolongation of the APD by dmLSB is not associated with the generation of early

after-depolarizations (EADs), suggesting a potentially favorable safety profile.[6][7]

The following diagram illustrates the proposed mechanism of action of Dimethyl
lithospermate B on the voltage-gated sodium channel and its effect on the cardiac action

potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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